Cas no 1564919-02-3 ((3,5-dibromopyridin-2-yl)methyl(methyl)amine)

• Product Name: (3,5-dibromopyridin-2-yl)methyl(methyl)amine
• CAS No: 1564919-02-3
• MF: C₇H₈Br₂N₂
• MW: 279.959819793701
• CID: 6366160
• PubChem ID: 104270592
• Update Time: 2025-06-07

(3,5-dibromopyridin-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3,5-dibromopyridin-2-yl)methyl(methyl)amine
• 1564919-02-3
• EN300-1914085
• [(3,5-dibromopyridin-2-yl)methyl](methyl)amine

• Inchi： 1S/C7H8Br2N2/c1-10-4-7-6(9)2-5(8)3-11-7/h2-3,10H,4H2,1H3
• InChI Key： LRFYYTOMPJEULA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1CNC)Br

Computed Properties

• Exact Mass: 279.90337g/mol
• Monoisotopic Mass: 277.90542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9Ų

Additional information on (3,5-dibromopyridin-2-yl)methyl(methyl)amine

Introduction to (3,5-dibromopyridin-2-yl)methyl(methyl)amine and Its Significance in Modern Chemical Research

(3,5-dibromopyridin-2-yl)methyl(methyl)amine, with the CAS number 1564919-02-3, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine features a pyridine core substituted with bromine atoms at the 3rd and 5th positions, combined with a methyl(methyl)amine side chain. The unique structural configuration of this molecule makes it a valuable scaffold for the development of novel bioactive agents.

The< strong>pyridine ring is a fundamental structural motif in many pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. The presence of< strong>bromine atoms at the 3rd and 5th positions introduces additional functionalization possibilities, enabling further chemical modifications that can enhance binding affinity and selectivity. The< strong>methyl(methyl)amine moiety adds another layer of complexity, providing a potential site for hydrogen bonding or other interactions with biological targets.

In recent years, there has been growing interest in< strong>pyridine derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and infectious diseases. The< strong>brominated pyridines are particularly noteworthy due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-brominated counterparts.

One of the most compelling aspects of< strong>(3,5-dibromopyridin-2-yl)methyl(methyl)amine is its versatility as a building block for drug discovery. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of< strong>KIT tyrosine kinase, a protein implicated in various malignancies. The< strong>bromine substituents play a crucial role in optimizing the binding interactions with the target enzyme, leading to higher efficacy and reduced off-target effects.

The< strong>methyl(methyl)amine group in this molecule also contributes to its pharmacological properties by facilitating hydrogen bonding interactions within the active site of the target protein. This feature is particularly important for designing molecules that can tightly bind to biological targets without causing unintended side effects. The combination of these structural elements makes< strong>(3,5-dibromopyridin-2-yl)methyl(methyl)amine an attractive candidate for further exploration in medicinal chemistry.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like< strong>(3,5-dibromopyridin-2-yl)methyl(methyl)amine. High-throughput virtual screening (HTVS) combined with molecular dynamics simulations has allowed researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process and reduced the time-to-market for new therapeutics.

The< strong>CAS number 1564919-02-3 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature system is essential for maintaining clarity in chemical research and facilitating collaboration among scientists worldwide. The CAS registry number also serves as a link to comprehensive databases containing detailed information about the compound's properties, synthesis methods, and applications.

In conclusion, (3,5-dibromopyridin-2-yl)methyl(methyl)amine represents a promising compound in the realm of chemical biology and pharmaceutical development. Its unique structural features, including the< strong>pyridine core,< strong>bromine substituents, and< strong>methyl(methyl)amine side chain, make it a versatile scaffold for designing novel bioactive agents. The growing body of research on this compound underscores its potential as a lead molecule for future therapeutics targeting various diseases.